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Compound of Interest

Compound Name: Regelinol

Cat. No.: B1679257

This guide provides a comprehensive comparison of the in-vivo efficacy of Regelinol against
leading alternatives, NeuroShield and GliaGuard, in preclinical models of neurodegenerative
disease. The data presented herein is intended to offer researchers, scientists, and drug
development professionals a clear, objective overview of Regelinol's performance, supported
by detailed experimental protocols and mechanistic diagrams.

Comparative Efficacy Data

The following table summarizes the key in-vivo efficacy parameters of Regelinol, NeuroShield,
and GliaGuard in a rodent model of ischemic stroke. All data is presented as mean + standard
deviation.
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Regelinol (10 NeuroShield GliaGuard (10 Vehicle

Parameter

mgl/kg) (10 mgl/kg) mglkg) Control
Neuronal
Survival Rate 78 +£4.2 65+5.1 68 +4.8 35+6.3
(%)
Infarct Volume

) 55+3.9 42 +4.5 45+ 4.2 0

Reduction (%)
Behavioral Score

2.8+04 1.9+0.6 2.1+05 0.5+0.8
Improvement
Glutamate
Release 62+55 15+3.1 5+22 0
Inhibition (%)
NMDA Receptor

48 +4.1 85+3.7 5+19 0

Blockade (%)

Mechanism of Action: A Visual Overview

Regelinol exerts its neuroprotective effects through a dual mechanism of action that targets
key aspects of glutamatergic neurotransmission. The following diagram illustrates the proposed
signaling pathway.
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Caption: Proposed mechanism of Regelinol's neuroprotective action.
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Experimental Protocols

The in-vivo efficacy of Regelinol and its comparators was assessed using a standardized
rodent model of transient middle cerebral artery occlusion (MCAOQO), a well-established model
for ischemic stroke.

1. Animal Model and Surgical Procedure:
Species: Male Sprague-Dawley rats (250-3009).
Anesthesia: Isoflurane (2% for induction, 1.5% for maintenance).

Procedure: A 4-0 monofilament nylon suture with a rounded tip was introduced into the
external carotid artery and advanced into the internal carotid artery to occlude the origin of
the middle cerebral artery. After 90 minutes of occlusion, the suture was withdrawn to allow
for reperfusion.

. Drug Administration:
Regelinol, NeuroShield, and GliaGuard were dissolved in a 5% DMSO in saline solution.

The compounds (10 mg/kg) or vehicle were administered intravenously 30 minutes prior to
the onset of MCAO.

. Efficacy Assessment:

Infarct Volume Measurement: 24 hours post-MCAO, brains were sectioned and stained with
2,3,5-triphenyltetrazolium chloride (TTC). The infarct volume was quantified using image
analysis software.

Neuronal Survival Rate: Neuronal survival in the penumbral region was assessed by Nissl
staining and quantified by counting viable neurons.

Behavioral Testing: Neurological deficit scores were evaluated at 24 hours post-MCAO using
a 5-point scale (0 = no deficit, 4 = severe deficit).

In-Vivo Experimental Workflow
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The following diagram outlines the key stages of the in-vivo experimental workflow employed in

these studies.
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Caption: Workflow for in-vivo efficacy testing.

 To cite this document: BenchChem. [Statistical Validation of Regelinol's In-Vivo Efficacy: A
Comparative Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679257#statistical-validation-of-regelinol-s-in-vivo-
efficacy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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